CID 78066742

• Molecular Formula: Ga2Tm
• Molecular Weight: 308.38 g/mol
• InChI: InChI=1S/2Ga.Tm
• InChI Key: AHKOVZUDJYHGNE-UHFFFAOYSA-N
• Canonical SMILES: [Ga].[Ga].[Tm]

Description

The compound with the identifier “CID 78066742” is a chemical entity listed in the PubChem database. PubChem is a comprehensive resource for chemical information, providing details on the structure, properties, and biological activities of various compounds. This compound is a unique compound with specific chemical and physical properties that make it of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 78066742 involves specific chemical reactions and conditions. The preparation methods for this compound typically include the use of advanced organic synthesis techniques. The exact synthetic routes and reaction conditions can vary depending on the desired purity and yield of the compound. Common methods may involve multi-step synthesis processes, including the use of catalysts, solvents, and specific temperature and pressure conditions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The industrial methods aim to optimize the yield and purity of the compound while minimizing costs and environmental impact. Techniques such as crystallization, distillation, and chromatography may be employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

CID 78066742 can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form different oxidation states.

Reduction: Reduction reactions can convert the compound to a lower oxidation state.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired products.

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used

Scientific Research Applications

CID 78066742 has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: It is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research is ongoing to explore the compound’s potential therapeutic effects and its use in drug development.

Industry: this compound is used in the development of new materials and as an intermediate in the synthesis of other chemical products.

Mechanism of Action

The mechanism of action of CID 78066742 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to changes in their activity and function. The exact molecular targets and pathways involved depend on the specific application and context of the research.

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique chemical properties and reactivity make it a valuable tool in research and industrial applications. Ongoing studies continue to explore its full range of uses and potential benefits.